2-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C20H27FN4O2
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 2-[4-[4-(4-fluorophenyl)piperazin-1-yl]butyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C20H27FN4O2/c21-16-5-7-17(8-6-16)23-14-12-22(13-15-23)9-1-2-10-25-19(26)18-4-3-11-24(18)20(25)27/h5-8,18H,1-4,9-15H2
• InChI Key: UOENOYYECINOMP-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCCCN3CCN(CC3)C4=CC=C(C=C4)F

Description

2-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as F15599 and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves its binding to the 5-HT1A receptor, leading to the activation of downstream signaling pathways. This activation results in the regulation of neurotransmitter release, which plays a crucial role in the modulation of mood, anxiety, and stress.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been shown to reduce anxiety and depression-like behaviors in animal models. It also has potential applications in the treatment of various neuropsychiatric disorders, including schizophrenia, bipolar disorder, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments include its high potency and selectivity for the 5-HT1A receptor. However, its limitations include its limited solubility in aqueous solutions, which can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for research on 2-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. These include further studies on its potential applications in the treatment of neuropsychiatric disorders, as well as investigations into its mechanism of action and downstream signaling pathways. Additionally, there is a need for the development of more efficient synthesis methods and formulations to enhance its solubility and bioavailability.

Synthesis Methods

The synthesis of 2-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves the reaction of 4-fluorobenzylpiperazine with 2,3-dihydro-1H-pyrrolo[1,2-c]imidazol-1-one in the presence of a suitable base. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

2-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent and selective agonist of the serotonin 5-HT1A receptor, which plays a crucial role in the regulation of mood, anxiety, and stress.